Cas no 290825-52-4 (Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate)

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate is a synthetic compound with significant applications in organic synthesis. It offers high purity, excellent stability, and a well-defined structure, making it suitable for the synthesis of complex organic molecules. Its unique nitro and trifluoromethyl substituents confer distinct reactivity, facilitating diverse synthetic transformations.

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate structure

290825-52-4 structure

Product Name:Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate

CAS No:290825-52-4

MF:C₁₂H₁₀F₃NO₆

MW:321.206114292145

MDL:MFCD03617804

CID:249051

PubChem ID:2763558

Update Time:2025-07-27

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 2-(2-nitro-4-(trifluoromethyl)phenyl)malonate
- Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate
- Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate
- Propanedioic acid,2-[2-nitro-4-(trifluoromethyl)phenyl]-, 1,3-dimethyl ester
- 2-(2-nitro-4-trifluoromethyl-phenyl)-malonic acid dimethyl ester
- Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]malonate
- A51064
- 1,3-dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]propanedioate
- 2-(2-nitro-4-trifluoromethylphenyl)-malonic Acid dimethyl ester
- 290825-52-4
- dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]propanedioate
- Propanedioic acid, 2-[2-nitro-4-(trifluoromethyl)phenyl]-, 1,3-dimethyl ester
- Z429419378
- Dimethyl[2-nitro-4-(trifluoromethyl)phenyl]malonate
- AKOS005069795
- FT-0680152
- CS-0197120
- MFCD03617804
- J-520349
- Dimethyl2-(2-nitro-4-(trifluoromethyl)phenyl)malonate
- DTXSID90377016
- SCHEMBL997302
- EN300-42581
- Dimethyl [2-nitro-4-(trifluoromethyl)phenyl]malonate
- dimethyl 2-(2-nitro4-trifluoromethylphenyl)malonate
- Dimethyl [2-nitro-4-(trifluoromethyl)phenyl]propanedioate
- 1W-0027
- MDL： MFCD03617804
- Inchi： 1S/C12H10F3NO6/c1-21-10(17)9(11(18)22-2)7-4-3-6(12(13,14)15)5-8(7)16(19)20/h3-5,9H,1-2H3
- InChI Key： MBAQGFLNQDHQCE-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(C(=O)OC)C(=O)OC)(F)F

Computed Properties

Exact Mass: 321.04600
Monoisotopic Mass: 321.04602153g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 98.4Å²

Experimental Properties

Melting Point: 57-58°
PSA: 98.42000
LogP: 2.56640

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Customs Data

HS CODE：2917399090
Customs Data：

China Customs Code:
2917399090

Overview:

2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043616-5g	Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate	290825-52-4	>95%	5g	3706CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043616-500mg	Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate	290825-52-4	>95%	500mg	682CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043616-1g	Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate	290825-52-4	>95%	1g	1056CNY	2021-05-07
Alichem	A019109569-5g	Dimethyl 2-(2-nitro-4-(trifluoromethyl)phenyl)malonate	290825-52-4	95%	5g	$158.08	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043616-500mg	Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate	290825-52-4	>95%	500mg	682.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043616-5g	Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate	290825-52-4	>95%	5g	3706.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043616-1g	Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate	290825-52-4	>95%	1g	1056.0CNY	2021-07-10
Apollo Scientific	PC7575-1g	Dimethyl [2-nitro-4-(trifluoromethyl)phenyl]malonate	290825-52-4	98+%	1g	£38.00	2024-05-23
TRC	D480428-100mg	Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate	290825-52-4		100mg	$64.00	2023-05-18
TRC	D480428-250mg	Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate	290825-52-4		250mg	$75.00	2023-05-18

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Production Method

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Related Literature

1. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
2. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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Cas no 290825-52-4 (Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate)

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Security Information

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Pricemore >>

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Production Method

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Related Literature

Related Categories

290825-52-4 (Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate) Related Products